Cas no 6481-67-0 (1-{2-[2-(3,5-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-[(1E)-prop-1-en-1-yl]benzene)

• Product name: 1-{2-[2-(3,5-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-[(1E)-prop-1-en-1-yl]benzene
• CAS No: 6481-67-0
• MF: C₂₂H₂₈O₄
• MW: 356.455327033997
• CID: 1682912
• PubChem ID: 2285763

1-{2-[2-(3,5-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-[(1E)-prop-1-en-1-yl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-{2-[2-(3,5-dimethylphenoxy)ethoxy]ethoxy}-2-methoxy-4-[(1E)-prop-1-en-1-yl]benzene
• 1-[2-[2-(3,5-dimethylphenoxy)ethoxy]ethoxy]-2-methoxy-4-[(E)-prop-1-enyl]benzene
• 6481-67-0
• DTXSID60367782
• ZINC02987047

• Inchi： InChI=1S/C22H28O4/c1-5-6-19-7-8-21(22(16-19)23-4)26-12-10-24-9-11-25-20-14-17(2)13-18(3)15-20/h5-8,13-16H,9-12H2,1-4H3/b6-5+
• InChI Key： IYWSLAXYYDNTRI-AATRIKPKSA-N
• SMILES： CC=CC1=CC(=C(C=C1)OCCOCCOC2=CC(=CC(=C2)C)C)OC

Computed Properties

• Exact Mass: 356.199
• Monoisotopic Mass: 356.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 501.6°C at 760 mmHg
• Flash Point: 133.6°C
• Refractive Index: 1.551

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles